Cas no 81121-62-2 (Benzaldehyde,4-(3-hydroxypropyl)-)

• Product Name: Benzaldehyde,4-(3-hydroxypropyl)-
• CAS No: 81121-62-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 720144
• PubChem ID: 12927812
• Update Time: 2025-04-19

Benzaldehyde,4-(3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(3-hydroxypropyl)-
• 4-(3-hydroxypropyl)Benzaldehyde
• SCHEMBL2457708
• FT-0723697
• YDGXOVRNIKDKFX-UHFFFAOYSA-N
• 4-(3-hydroxy-propyl)-benzaldehyde
• 81121-62-2
• DTXSID00513185

• Inchi： 1S/C10H12O2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6,8,11H,1-2,7H2
• InChI Key： YDGXOVRNIKDKFX-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives